Cas no 68331-44-2 (Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)-)

• Product Name: Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)-
• CAS No: 68331-44-2
• MF: C₆H₁₂O₅S
• MW: 196.221481323242
• MDL: MFCD33398844
• CID: 1726975
• PubChem ID: 2723759
• Update Time: 2025-06-08

Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)-
• ethyl (2R)-2-methylsulfonyloxypropanoate
• Ethyl (R)-2-((methylsulfonyl)oxy)propanoate
• 68331-44-2
• AS-78260
• SCHEMBL2329267
• ethyl (R)-2-mesyloxypropionate
• ETHYL (2R)-2-(METHANESULFONYLOXY)PROPANOATE
• D94303
• DTXSID30369096
• starbld0006228
• Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (2R)-
• (R)-ethyl 2-(methylsulfonyloxy)propanoate
• LONGCUIECIAYIP-RXMQYKEDSA-N

• MDL： MFCD33398844
• Inchi： 1S/C6H12O5S/c1-4-10-6(7)5(2)11-12(3,8)9/h5H,4H2,1-3H3/t5-/m1/s1
• InChI Key： LONGCUIECIAYIP-RXMQYKEDSA-N
• SMILES： S(C)(=O)(=O)O[C@@H](C(=O)OCC)C

Computed Properties

• Exact Mass: 196.04056
• Monoisotopic Mass: 196.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67

Additional information on Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)-

Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)- (CAS No. 68331-44-2)

Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)- (CAS No. 68331-44-2) is a chiral compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound is an ester derivative of propanoic acid, with a methylsulfonyl group attached to the second carbon atom and an ethyl ester group at the carboxylic acid position. The (R)-configuration of the molecule imparts enantiomeric purity, which is crucial for many pharmaceutical and biological applications.

The (R)-configuration of this compound is particularly important because enantiomers can exhibit different biological activities and pharmacological properties. In the context of drug development, this enantiomeric purity can significantly impact the efficacy and safety of a drug candidate. Recent studies have shown that Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)- can serve as a valuable intermediate in the synthesis of various bioactive molecules, including those with anti-inflammatory and anti-cancer properties.

The synthesis of Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)- typically involves several steps. One common approach is to start with an appropriate chiral alcohol or epoxide and then introduce the methylsulfonyl and ethyl ester groups through selective reactions. The choice of reagents and conditions is critical to ensure high enantiomeric purity and yield. Recent advancements in asymmetric synthesis have led to more efficient and environmentally friendly methods for producing this compound.

In terms of its chemical properties, Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)- is a colorless liquid with a characteristic odor. It is soluble in most organic solvents but has limited solubility in water. The presence of the methylsulfonyl group imparts additional reactivity to the molecule, making it useful as a leaving group in various substitution reactions. This property is particularly valuable in synthetic routes where selective functionalization is required.

The biological activity of Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)- has been explored in several studies. For instance, it has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. Additionally, preliminary research suggests that this compound may have potential as a lead molecule for developing new anti-cancer drugs due to its ability to induce apoptosis in cancer cells.

In the pharmaceutical industry, Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)- is used as a building block for synthesizing more complex molecules with therapeutic potential. Its enantiomeric purity ensures that the final drug products have consistent and predictable pharmacological profiles. Moreover, the compound's stability under various reaction conditions makes it a reliable intermediate in multi-step synthetic processes.

The safety profile of Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)- has also been extensively studied. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is important to note that exposure to high concentrations or prolonged exposure may pose health risks. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, Propanoic acid, 2-[(methylsulfonyl)oxy]-, ethyl ester, (R)- (CAS No. 68331-44-2) is a versatile and important compound with significant applications in organic synthesis and medicinal chemistry. Its unique structural features and enantiomeric purity make it an invaluable tool for researchers developing new drugs and bioactive molecules. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in the scientific community.